Cas no 6710-83-4 (Propanoic acid,3-amino-3-imino-)

Propanoic acid,3-amino-3-imino- structure
6710-83-4 structure
Product Name:Propanoic acid,3-amino-3-imino-
CAS No:6710-83-4
MF:C3H6N2O2
MW:102.091940402985
CID:516001
PubChem ID:5050863
Update Time:2025-04-19

Propanoic acid,3-amino-3-imino- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,3-amino-3-imino-
    • 3-amino-3-iminopropanoic acid
    • CARBAMIMIDOYL-ACETIC ACID
    • b-Alanine,3-amino
    • b-Alanine,3-imino
    • Propanoic acid,3-amino-3-imino
    • SCHEMBL1735259
    • CARBAMIMIDOYL-ACETICACID
    • 6710-83-4
    • Carbamimidoylacetic acid
    • 3-amino-3-iminopropanoicacid
    • AKOS006293465
    • MFCD05662882
    • guanylacetic acid
    • DTXSID40407812
    • Inchi: 1S/C3H6N2O2/c4-2(5)1-3(6)7/h1H2,(H3,4,5)(H,6,7)
    • InChI Key: QHJJSLUZWHFHTK-UHFFFAOYSA-N
    • SMILES: OC(CC(=N)N)=O

Computed Properties

  • Exact Mass: 102.04300
  • Monoisotopic Mass: 102.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 87.2Ų

Experimental Properties

  • PSA: 87.17000
  • LogP: 0.19710
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